Cas no 2104523-61-5 (methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate)

• Product Name: methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate
• CAS No: 2104523-61-5
• MF: C₇H₆N₄O₂
• MW: 178.15
• MDL: MFCD32263288
• CID: 5096229
• PubChem ID: 145944656
• Update Time: 2026-03-02

methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate
• 1,2,4-Triazolo[4,3-a]pyrazine-6-carboxylic acid, methyl ester
• CS-0309962
• MFCD32263288
• AS-79578
• Methyl[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate
• SY322997
• 2104523-61-5
• P20739

• MDL： MFCD32263288
• Inchi： 1S/C7H6N4O2/c1-13-7(12)5-3-11-4-9-10-6(11)2-8-5/h2-4H,1H3
• InChI Key： QISAXXINHWVINF-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=C(C(OC)=O)N=C2

Computed Properties

• Exact Mass: 178.04907545g/mol
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.4Ų

Additional information on methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate

Comprehensive Overview of Methyl [1,2,4]Triazolo[4,3-a]Pyrazine-6-Carboxylate (CAS No. 2104523-61-5)

Methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate (CAS No. 2104523-61-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyrazine family, a class of nitrogen-rich heterocycles known for their versatility in drug discovery. Researchers are increasingly exploring its potential as a building block for small molecule inhibitors and biologically active agents, particularly in oncology and infectious disease applications.

The molecular structure of methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate features a fused triazole-pyrazine core with an ester functional group, making it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in the synthesis of kinase inhibitors, a hot topic in cancer therapy, where targeted therapies are revolutionizing treatment paradigms. The compound's CAS No. 2104523-61-5 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships (SAR).

In the context of green chemistry, researchers are investigating sustainable synthetic routes for methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate to minimize environmental impact. This aligns with industry trends toward eco-friendly synthesis, a frequently searched topic among chemists. The compound's stability under various pH conditions also makes it attractive for formulation development, another area of high interest in pharmaceutical R&D.

Analytical characterization of CAS No. 2104523-61-5 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are critical for quality control in API manufacturing. The ester moiety in methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate allows for further derivatization, enabling the creation of diverse analogs for high-throughput screening campaigns—a common strategy in modern drug discovery.

From a commercial perspective, methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate is available as a research-grade chemical from specialty suppliers. Its pricing and availability are often queried in procurement databases, reflecting demand from academic and industrial laboratories. Storage recommendations typically emphasize protection from moisture to preserve the integrity of the carboxylate ester functionality.

Emerging applications of CAS No. 2104523-61-5 include its use in covalent drug design, where its reactive sites enable selective target engagement. This aligns with current trends in precision medicine, a highly searched topic in biomedical circles. Computational chemists are also modeling its interactions with biological targets using molecular docking software, another area of frequent inquiry in scientific literature.

Safety data for methyl [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylate indicates standard laboratory handling precautions, with particular attention to avoiding inhalation or skin contact. Regulatory status varies by region, but it's generally classified as a non-hazardous research chemical when used appropriately. These details are commonly sought in material safety data sheets (MSDS) searches.

The future outlook for CAS No. 2104523-61-5 appears promising, with patent literature revealing its incorporation in novel therapeutic candidates. Its structural features align well with current fragment-based drug discovery approaches, making it a compound to watch in coming years. Ongoing research may uncover additional applications in material science or catalysis, expanding its utility beyond life sciences.